Cas no 1566960-90-4 (tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate)
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate
- 1566960-90-4
- EN300-4383463
-
- Inchi: 1S/C9H16N4O2/c1-9(2,3)15-8(14)5-13-6-11-7(4-10)12-13/h6H,4-5,10H2,1-3H3
- InChI Key: DLVGJXGEBANQQL-UHFFFAOYSA-N
- SMILES: O(C(CN1C=NC(CN)=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 212.12732577g/mol
- Monoisotopic Mass: 212.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 83Ų
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4383463-0.05g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 0.05g |
$647.0 | 2025-03-15 | |
| Enamine | EN300-4383463-0.1g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 0.1g |
$678.0 | 2025-03-15 | |
| Enamine | EN300-4383463-0.25g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 0.25g |
$708.0 | 2025-03-15 | |
| Enamine | EN300-4383463-0.5g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 0.5g |
$739.0 | 2025-03-15 | |
| Enamine | EN300-4383463-1.0g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 1.0g |
$770.0 | 2025-03-15 | |
| Enamine | EN300-4383463-2.5g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 2.5g |
$1509.0 | 2025-03-15 | |
| Enamine | EN300-4383463-5.0g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 5.0g |
$2235.0 | 2025-03-15 | |
| Enamine | EN300-4383463-10.0g |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate |
1566960-90-4 | 95.0% | 10.0g |
$3315.0 | 2025-03-15 |
tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate
Comprehensive Overview of tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate (CAS No. 1566960-90-4)
The compound tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate (CAS No. 1566960-90-4) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core with an aminomethyl substituent and a tert-butyl acetate moiety, makes it a versatile building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing small-molecule inhibitors, bioconjugation probes, and catalytic systems, aligning with current trends in precision medicine and green chemistry.
In recent years, the demand for heterocyclic compounds like tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate has surged due to their role in developing kinase inhibitors and antimicrobial agents. The 1,2,4-triazole scaffold is particularly valued for its hydrogen-bonding capacity and metabolic stability, addressing key challenges in drug bioavailability—a frequent search query among medicinal chemists. This compound’s tert-butyl ester group further enhances its utility as a protecting group strategy in multistep syntheses, a technique widely discussed in organic synthesis forums.
From an industrial perspective, CAS 1566960-90-4 exemplifies the shift toward fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Its aminomethyl functionality allows facile derivatization via click chemistry or amide coupling, methods frequently searched in conjunction with high-throughput screening. Analytical data (HPLC, NMR) confirms its high purity (>98%), meeting stringent requirements for preclinical studies—a critical concern for researchers optimizing ADME/Tox profiles.
Environmental and regulatory considerations also highlight the compound’s advantages. Unlike traditional halogenated intermediates, tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate aligns with REACH compliance standards, addressing growing searches for sustainable synthetic routes. Its stability under ambient conditions reduces storage complexities, a practical benefit for laboratories focusing on bench-stable reagents—a trending subtopic in process chemistry discussions.
Future applications may exploit its metal-coordinating triazole ring for catalysis or sensor development, areas gaining traction in nanotechnology circles. Patent analyses reveal its inclusion in filings related to biodegradable polymers and controlled-release formulations, answering frequent queries about novel excipients. As the pharmaceutical industry prioritizes third-generation therapeutics, this compound’s balanced lipophilicity (LogP ~1.2) positions it as a promising candidate for blood-brain barrier penetration studies.
In summary, tert-butyl 2-[3-(aminomethyl)-1H-1,2,4-triazol-1-yl]acetate (CAS 1566960-90-4) represents a convergence of structural modularity and synthetic accessibility, addressing contemporary needs in rational drug design and materials innovation. Its adoption reflects broader shifts toward targeted molecular scaffolds and eco-compatible intermediates—topics dominating academic and industrial discourse alike.
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